
fumonisin B2 production in Aspergillus niger vs
Fusarium

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Fumonisin B2

CAS No.: 116355-84-1

Cat. No.: S528547

Get Quote

Comparative Overview of Fumonisin B2 Production

The table below summarizes the key differences in FB2 production between Aspergillus niger and Fusarium

species, based on experimental findings [1] [2] [3].

Feature Aspergillus niger Fusarium spp. (e.g., F. verticillioides)

Primary Toxins Almost exclusively Fumonisin B2 (FB2);
sometimes FB4 [1] [2].

Fumonisins B1 (FB1), B2 (FB2), and B3
(FB3); FB1 is most prevalent [1] [2] [4].

Optimal
Temperature

25°C - 30°C [2]. 20°C - 25°C [2].

Optimal Water
Activity (aw)

Lower aw; production is stimulated by

solutes like 5% NaCl (salt) or 10-20%

sucrose [1] [2].

Higher aw; production is inhibited by

solutes like NaCl, sucrose, and glycerol

[2].

Optimal Growth
Media

Czapek Yeast Autolysate Agar with 5%

NaCl; Rice Corn Steep Agar [1] [2].

Plant-based media (e.g., barley malt,

oat, rice); Potato Dextrose Agar [1] [2].
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Feature Aspergillus niger Fusarium spp. (e.g., F. verticillioides)

Genetic Cluster Putative fum gene cluster; often partial
deletions or mutations leading to non-

production in some strains [5] [6].

Full, conserved fum gene cluster; FUM1
is the key polyketide synthase gene [7].

Regulatory
Significance

Not yet regulated in products like grapes

and wine, unlike Ochratoxin A (OTA) [3].

FB1+FB2 levels are regulated in maize

and maize-based products in the EU
and other regions [4] [3].

Experimental Protocols for FB2 Analysis

For researchers looking to replicate or build upon these findings, here are the core methodologies used in the

cited studies.

1. Fungal Cultivation and Sample Preparation

Strains and Growth: Studies typically use a set of strains from international culture collections (e.g.,

A. niger NRRL 567). Cultures are grown on Petri dishes containing solid agar media like Czapek
Yeast Autolysate Agar (CYA) with 5% NaCl or Potato Dextrose Agar (PDA) [1] [2]. Plates are often

overlaid with sterile cellophane discs to facilitate easy harvesting of mycelia [7].
Environmental Control: To study the effect of water activity (aw), the media is modified with precise

amounts of glycerol, NaCl, or sucrose. The aw is verified using an instrument like an Aqualab.

Cultures are incubated at various temperatures (e.g., 15-35°C) for up to 10 days [7] [2] [8].
Sample Harvesting: After incubation, the entire fungal colony (mycelia and agar plug) is harvested

and frozen at -80°C for subsequent analysis [7].

2. Fumonisin Extraction and Analysis

Extraction: The most efficient solvent for extracting FB2 from A. niger is methanol:water (3:1 ratio)
[2]. For Fusarium, acetonitrile:water (3:1) is also highly effective [2].

Detection and Quantification: The primary method used for confirmation and measurement is
electrospray Liquid Chromatography-Mass Spectrometry (LC-MS) [1] [9] [2]. This method

provides high sensitivity and specificity. Recovery tests are performed by spiking a non-producing
strain with a known FB2 standard to validate the method's accuracy [2].

3. Genetic Analysis
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DNA/RNA Extraction: Total genomic DNA or RNA is extracted from frozen mycelia using commercial

kits [7] [6].
Multiplex PCR: To screen for the presence of fumonisin biosynthetic (fum) genes, researchers use

multiplex PCR with specific primer sets that amplify fragments of up to eight fum genes (e.g., fum1,
fum8, fum19). The presence or absence of these bands reveals the genetic potential of a strain to

produce FB2 [5] [6].
Gene Expression (Microarray/RT-PCR): To study gene regulation, RNA is reverse-transcribed to

cDNA and analyzed using a custom mycotoxin microarray or by Reverse Transcription-PCR (RT-
PCR). This allows for the quantification of relative expression levels of key fum genes (e.g., FUM1,
FUM13, FUM19) under different environmental conditions [7].

Genetic Basis and Regulation Pathway

The following diagram illustrates the genetic and environmental factors regulating fumonisin B2 production,

highlighting the differences between the two genera.

Regulation of Fumonisin Production in Fungi
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Strategies for Control and Prediction

Recent research focuses on natural and predictive methods to mitigate risk.

Bioactive Packaging: Ethylene-vinyl alcohol (EVOH) copolymer films containing essential oil

components like cinnamaldehyde, isoeugenol, and citral have shown high efficacy in inhibiting
both the growth of A. niger and its production of FB2, especially at lower water activities (0.95 aw) and

doses of 250-1000 μg/Petri dish [3] [8].

Machine Learning for Prediction: Machine learning models, particularly XGBoost (eXtreme
Gradient Boosting) and Support Vector Machine (SVM), have been successfully applied to predict

the growth rate of A. niger and FB2 production based on environmental parameters (temperature, aw)

and anti-fungal treatment doses. These models outperform traditional regression and help in pre-

empting contamination [3] [8].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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